
3'-Bromo-4'-morpholinoacetophenone molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3'-Bromo-4'-

morpholinoacetophenone

Cat. No.: B1294237 Get Quote

In-Depth Technical Guide: 3'-Bromo-4'-
morpholinoacetophenone
This technical guide provides a comprehensive overview of the molecular structure and

properties of 3'-Bromo-4'-morpholinoacetophenone, a chemical compound of interest to

researchers and professionals in drug development and chemical synthesis.

Molecular and Chemical Properties
3'-Bromo-4'-morpholinoacetophenone is a substituted acetophenone derivative

incorporating a morpholine ring. Its chemical and physical properties are summarized in the

table below, providing a clear reference for researchers.
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Property Value Source

Molecular Formula C₁₂H₁₄BrNO₂ [1][2][3][4][5]

Molecular Weight 284.15 g/mol [1][2][3][4]

IUPAC Name
1-(3-bromo-4-morpholin-4-

ylphenyl)ethanone
[4]

CAS Number 957066-05-6 [1][2][3][5]

SMILES
CC(=O)C1=CC(=C(C=C1)N2C

COCC2)Br
[4]

InChI

InChI=1S/C12H14BrNO2/c1-

9(15)10-2-3-12(11(13)8-10)14-

4-6-16-7-5-14/h2-3,8H,4-

7H2,1H3

[4]

Molecular Structure
The two-dimensional chemical structure of 3'-Bromo-4'-morpholinoacetophenone is depicted

in the diagram below. This visualization, generated using the DOT language, illustrates the

atomic connectivity and the arrangement of the functional groups, including the bromo,

morpholino, and acetophenone moieties.

Molecular structure of 3'-Bromo-4'-morpholinoacetophenone.

Further Research and Applications
At present, detailed experimental protocols, signaling pathway involvement, and extensive

quantitative data for 3'-Bromo-4'-morpholinoacetophenone are not widely available in

publicly accessible scientific literature. This suggests that the compound may be a relatively

novel or specialized chemical intermediate. Researchers interested in the potential applications

of this molecule, for instance in medicinal chemistry as a scaffold for the synthesis of bioactive

compounds, would likely need to undertake foundational research to characterize its biological

activity and establish relevant experimental procedures. The presence of the morpholine group,

a common feature in many approved drugs, hints at its potential for further investigation in drug

discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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